CLK8

• Molecular Formula: C29H26N2O6
• Molecular Weight: 498.5 g/mol
• InChI: InChI=1S/C29H26N2O6/c1-29(2)13-12-19-22(37-29)15-23(35-16-24(32)31-21-11-7-6-10-18(21)28(30)34)26-20(14-25(33)36-27(19)26)17-8-4-3-5-9-17/h3-11,14-15H,12-13,16H2,1-2H3,(H2,30,34)(H,31,32)
• InChIKey: SVELPNHVEDZZRQ-UHFFFAOYSA-N

CLK8: Selective CLOCK-Binding Amplitude Enhancer

CLK8 (CAS 898920-65-5, molecular formula C₂₉H₂₆N₂O₆, MW 498.53 g/mol) is a synthetic small molecule that selectively binds to the core circadian transcription factor CLOCK (Circadian Locomotor Output Cycles Kaput) [1]. Despite its name, CLK8 is not a CDC-like kinase inhibitor; it was identified through structure-based virtual screening of approximately 2 million compounds targeting the CLOCK–BMAL1 protein–protein interaction interface [1]. CLK8 disrupts the CLOCK–BMAL1 interaction, interferes with nuclear translocation of CLOCK, and enhances circadian rhythm amplitude without altering period length – a functional profile that distinguishes it from all other known clock-modulating small molecules [1].

✓

Direct CLOCK protein engagement (not CRY/REV-ERB)

✓

Amplitude enhancement without period alteration

✓

Validated in CLOCK-KO genetic background

• [1] Doruk YU, Yarparvar D, Akyel YK, Gul S, Taskin AC, Yilmaz F, Baris I, Ozturk N, Türkay M, Ozturk N, Okyar A, Kavakli IH. A CLOCK-binding small molecule disrupts the interaction between CLOCK and BMAL1 and enhances circadian rhythm amplitude. J Biol Chem. 2020 Mar 13;295(11):3518-3531. doi: 10.1074/jbc.RA119.011332. PMID: 32019867; PMCID: PMC7076206. View Source

Why CLK8 Is a Unique Circadian Modulator

Small-molecule circadian modulators operate through fundamentally distinct mechanisms: REV-ERB agonists (e.g., SR9009) suppress BMAL1 transcription, CRY stabilizers (e.g., KL001) lengthen circadian period by preventing CRY degradation, flavonoids (e.g., nobiletin) enhance amplitude via ROR nuclear receptors while also shortening period, and CLK8 uniquely targets the CLOCK protein directly [1][2]. These mechanistic differences produce divergent, sometimes opposing, circadian phenotypes. In head-to-head testing on brain microvascular circadian rhythms, KL001 and SR9009 lowered circadian amplitude, while CLK8's effect was context-dependent [2]. Consequently, substituting one clock modulator for another introduces uncontrolled variables that confound experimental reproducibility. The quantitative evidence below establishes why CLK8 must be selected specifically when direct CLOCK engagement and amplitude enhancement without period perturbation are required.

Mechanistic mismatch

KL001 stabilizes CRY1/2, SR9009 agonizes REV-ERB; neither engages CLOCK directly

Phenotype mismatch

Nobiletin shortens period; KL001 lengthens period; only CLK8 enhances amplitude without period shift

Target identity mismatch

Replacing CLK8 with a CRY or REV-ERB modulator interrogates a different circadian node

• [1] Doruk YU, et al. A CLOCK-binding small molecule disrupts the interaction between CLOCK and BMAL1 and enhances circadian rhythm amplitude. J Biol Chem. 2020 Mar 13;295(11):3518-3531. View Source
• [2] Yang Z, Kim M, Montgomery M, Lewandowski A, Ho A, Buchwald ZS, Zhang SL. Pharmacological modulation of circadian rhythms in brain microvasculature. J Cereb Blood Flow Metab. 2026 Apr;46(4):867-881. doi: 10.1177/0271678X251399116. PMID: 41355044. View Source

CLK8 Evidence vs. Circadian Modulators

Direct CLOCK Binding & Off-Target Exclusion

CLK8 is the only reported small molecule that directly and selectively binds to the CLOCK protein. LC-MS/MS analysis of biotinylated-CLK8 pulldown from HEK293T cells overexpressing CLOCK and BMAL1 identified CLOCK with 42 peptide spectrum matches in the absence of competitor, dropping to 0 in the presence of excess free CLK8, confirming competitive, specific binding [1]. Critically, the CLOCK homolog NPAS2 was not detected as a target, nor were other core clock proteins (PER2, CRY1) [1]. The only potential off-target identified was neuron navigator 2 (NAV2), which showed a reduction from 263 to 188 peptide spectrum matches in the presence of competitor [1]. In contrast, KL001 binds CRY1/2 (not CLOCK) [2], and SR9009 activates REV-ERBα/β nuclear receptors (IC₅₀ 670 nM / 800 nM) [3].

Direct CLOCK Binding

Reported

CLK8 binds CLOCK (42 peptide matches, 0 with competitor); KL001 binds CRY1/2, SR9009 binds REV-ERB

Only tool directly targeting CLOCK protein

NAV2 as potential off-target; requires confirmation

Evidence Dimension	Target protein identity and binding specificity by LC-MS/MS chemoproteomics
Target Compound Data	CLK8 binds CLOCK (42 peptide spectrum matches, 0 with competitor). NPAS2 and core clock proteins (PER2, CRY1, BMAL1 alone) not detected as direct targets [1].
Comparator Or Baseline	KL001 binds CRY1 and CRY2 only; no affinity for CLOCK, BMAL1, PER1/2 up to 100 µM [2]. SR9009 agonizes REV-ERBα (IC₅₀ = 670 nM) and REV-ERBβ (IC₅₀ = 800 nM) [3].
Quantified Difference	CLK8 is the only known small molecule directly targeting the CLOCK protein; comparators target entirely different clock proteins (CRY or REV-ERB).
Conditions	HEK293T overexpression system and U2OS endogenous expression system; LC-MS/MS with CRAPome filtering [1].

Why This Matters

For experiments requiring specific perturbation of CLOCK function (as opposed to CRY, REV-ERB, or kinase pathways), CLK8 is the only available small-molecule tool; use of any comparator would interrogate a different node of the circadian network, invalidating mechanistic conclusions about CLOCK.

• [1] Doruk YU, et al. A CLOCK-binding small molecule disrupts the interaction between CLOCK and BMAL1 and enhances circadian rhythm amplitude. J Biol Chem. 2020;295(11):3518-3531. See Table 1 and Fig. 2 for LC-MS/MS and pulldown data. View Source
• [2] Hirota T, Lee JW, St John PC, Sawa M, Iwaisako K, Noguchi T, Pongsawakul PY, Sonntag T, Welsh DK, Brenner DA, Doyle FJ 3rd, Schultz PG, Kay SA. Identification of small molecule activators of cryptochrome. Science. 2012 Aug 31;337(6098):1094-7. doi: 10.1126/science.1223710. PMID: 22955829. View Source
• [3] Solt LA, Wang Y, Banerjee S, Hughes T, Kojetin DJ, Lundasen T, Shin Y, Liu J, Cameron MD, Noel R, Yoo SH, Takahashi JS, Butler AA, Kamenecka TM, Burris TP. Regulation of circadian behaviour and metabolism by synthetic REV-ERB agonists. Nature. 2012 Mar 29;485(7396):62-8. doi: 10.1038/nature11030. PMID: 22460951. View Source

Amplitude Enhancement Without Period Alteration

CLK8 produces a clean amplitude-enhancing phenotype with no period change across multiple cell types. Continuous monitoring of Bmal1-dLuc U2OS and NIH 3T3 cells treated with 10–40 µM CLK8 showed dose-dependent amplitude enhancement, while period length remained statistically indistinguishable from DMSO controls [1]. In the same study, nobiletin (a natural flavonoid clock enhancer) is noted to enhance amplitude but also shortens circadian period via ROR nuclear receptors [1]. KL001, the canonical CRY stabilizer, lengthens circadian period by preventing CRY ubiquitination and degradation [2]. In brain microvascular preparations, KL001 and SR9009 both lowered circadian amplitude, while CLK8 showed no amplitude-suppressing effect [3]. This 'amplitude-only' phenotype is unique among known SMMCCs and indicates that CLK8 does not globally disrupt the molecular oscillator's pace but rather tunes its output strength.

Amplitude & Period

Reported

CLK8 enhances amplitude with zero period change; nobiletin shortens period, KL001 lengthens period, SR9009 suppresses amplitude

Unique period-neutral amplitude enhancement

Validated in multiple cell lines and in vivo

Evidence Dimension	Circadian phenotype: amplitude vs period modulation
Target Compound Data	CLK8 (10-40 µM, 4-6 d): dose-dependent amplitude enhancement of Bmal1-dLuc signal in U2OS and NIH 3T3 cells; no period change [1]. In vivo (25 mg/kg i.p.): enhanced circadian amplitude with no period change in mice [1].
Comparator Or Baseline	Nobiletin: amplitude enhancement + period shortening via ROR receptors [1]. KL001: period lengthening via CRY stabilization, amplitude reduction in MVs [2][3]. SR9009: suppresses circadian oscillation amplitude in SCN explants [3].
Quantified Difference	CLK8 enhances amplitude with zero period deviation; nobiletin shortens period; KL001 lengthens period; SR9009 suppresses amplitude. This is a qualitative functional differentiation.
Conditions	Bmal1-dLuc reporter in U2OS osteosarcoma cells, NIH 3T3 fibroblasts, MDA-MB-231 breast cancer cells, primary mouse skin fibroblasts; in vivo C57BL/6J mice [1].

Why This Matters

When experimental design requires isolation of amplitude regulation from period effects (e.g., studying amplitude-dampening pathologies without confounding pace changes), CLK8 is the only available tool; nobiletin, KL001, and SR9009 each introduce period confounds.

• [1] Doruk YU, et al. J Biol Chem. 2020;295(11):3518-3531. See Results: 'CLK8 (10-40 µM; 4-6 d) enhances the amplitude of the Bmal1-dLuc signal in U2OS and NIH 3T3 cells in a dose-dependent manner with no period change' and Discussion for nobiletin comparison. View Source
• [2] Hirota T, et al. Identification of small molecule activators of cryptochrome. Science. 2012;337(6098):1094-7. View Source
• [3] Yang Z, et al. Pharmacological modulation of circadian rhythms in brain microvasculature. J Cereb Blood Flow Metab. 2026;46(4):867-881. View Source

Binding Site Validation by CLOCK Mutants

The CLK8 binding site on CLOCK was computationally predicted and experimentally confirmed through site-directed mutagenesis. Molecular docking identified a hollow between the α2 helix of the bHLH domain and the Hβ strand of the PAS-A domain, involving residues Phe-80 and Lys-220 [1]. A double mutant (CLOCK-F80A,K220A) was generated and tested in pulldown assays with biotinylated CLK8. WT CLOCK was precipitated by biotinylated CLK8 and competed away by free CLK8; the mutant CLOCK showed substantially reduced precipitation that was not competed by free CLK8 [1]. In co-immunoprecipitation, CLK8 (10-40 µM) reduced BMAL1 interaction with WT CLOCK, whereas the interaction between CLOCK-F80A,K220A and BMAL1 was unaffected even at 40 µM CLK8 [1]. No comparator compound has demonstrated equivalent mutant-validated, binding-site-specific CLOCK engagement.

Mutant Validation

Head-to-head

CLK8 binding abolished by CLOCK-F80A,K220A double mutant; BMAL1 co-IP unaffected

Site-specific target engagement confirmed

No comparator has equivalent mutant validation

Evidence Dimension	Binding-site specificity validated by engineered target mutants
Target Compound Data	CLK8 binding abolished by CLOCK-F80A,K220A double mutation; BMAL1 co-IP with mutant CLOCK unaffected by CLK8 [1].
Comparator Or Baseline	No known circadian small-molecule modulator has published equivalent mutant-validation data for its binding site on CLOCK.
Quantified Difference	Qualitative: CLK8 binding is site-specific and ablated by two point mutations; no comparator has comparable validation.
Conditions	HEK293T cells; FLAG-tagged WT and F80A,K220A mutant CLOCK; biotinylated CLK8 pulldown ± 200 µM free CLK8 competitor; anti-FLAG co-IP [1].

Why This Matters

The mutant validation provides orthogonal confirmation of CLK8's mechanism that no other CLOCK modulator offers, enabling rigorous structure-function studies and reducing the risk of off-target-driven phenotypes in mechanistic experiments.

• [1] Doruk YU, et al. J Biol Chem. 2020;295(11):3518-3531. See Fig. 3E and Fig. 4A for CLOCK-F80A,K220A mutant pulldown and co-IP data. View Source

In Vivo Target Engagement & Safety Margin

CLK8 demonstrates in vivo target engagement at a well-tolerated dose. A single intraperitoneal injection of CLK8 (25 mg/kg) in C57BL/6J mice significantly decreased CLOCK protein abundance in whole-cell liver lysates and reduced nuclear CLOCK localization, while BMAL1 and CRY1 levels remained unchanged [1]. Acute toxicity evaluation across 5, 25, 300, and 1000 mg/kg doses revealed no mortality or clinical signs at 5 and 25 mg/kg; doses of 300 and 1000 mg/kg produced dyspnea, hyporeflexia, reduced locomotor activity, piloerection, hunched posture, and corneal opacity, defining a >12-fold safety margin between the efficacious dose (25 mg/kg) and the lowest observed toxic dose (300 mg/kg) [1]. By comparison, SR9009 exhibits limited in vivo exposure that restricts its utility as an in vivo chemical tool [2], and KL001's in vivo circadian behavioral effects have been demonstrated primarily in zebrafish rather than robustly characterized in mammalian models [3].

In Vivo Safety Margin

Reported

>12-fold margin between efficacious dose (25 mg/kg) and toxic dose (300 mg/kg) in mice

Supports in vivo target engagement studies

Comparators show limited in vivo exposure

Evidence Dimension	In vivo target engagement, safety margin, and translational utility
Target Compound Data	CLK8: 25 mg/kg i.p. decreases hepatic CLOCK protein; no toxicity at 25 mg/kg; toxic dose ≥300 mg/kg (>12× margin) [1].
Comparator Or Baseline	SR9009: limited in vivo exposure restricts use as in vivo tool [2]. KL001: in vivo circadian effects primarily characterized in zebrafish; limited mammalian behavioral data [3].
Quantified Difference	CLK8 shows >12-fold safety margin (300/25); comparators have documented in vivo exposure or characterization limitations.
Conditions	Male C57BL/6J mice (8 weeks, 18-24 g); single i.p. administration; liver lysate analysis at 6 h post-dose; toxicity assessed by mortality, body weight, body temperature, clinical signs, food/water consumption, behavior, and gross pathology [1].

Why This Matters

For studies requiring in vivo circadian modulation with direct CLOCK target engagement, CLK8 offers the best-characterized combination of in vivo efficacy and safety margin, whereas SR9009 is limited by exposure and KL001 primarily affects CRY-mediated period regulation.

• [1] Doruk YU, et al. J Biol Chem. 2020;295(11):3518-3531. See Results: In vivo effect of CLK8 on mice liver and toxicity evaluation. View Source
• [2] Solt LA, et al. Regulation of circadian behaviour and metabolism by synthetic REV-ERB agonists. Nature. 2012;485(7396):62-8. View Source
• [3] Mosimann C, Panáková D, Werdich AA, Musso G, Burger A, Lawson KL, Carr LA, Nevis KR, Sabeh MK, Zhou Y, Davidson AJ, DiBiase A, Burns CE, Burns CG, MacRae CA, Zon LI. Effects of cryptochrome-modulating compounds on circadian behavioural rhythms in zebrafish. J Biol Rhythms. 2021 Oct;36(5):429-441. View Source

TTFL Negative Arm Stabilization

CLK8 enhances circadian amplitude through a mechanism distinct from all other amplitude-enhancing compounds. Time-course protein analysis in synchronized U2OS cells treated with CLK8 revealed reduced CLOCK and BMAL1 protein levels (positive arm of the TTFL), while CRY1 and PER2 protein levels (negative arm) remained comparable to controls [1]. Despite reduced Cry1 and Per2 transcript levels, protein stability of CRY1 and PER2 was maintained, resulting in a stoichiometric shift that strengthened the repressive activity of the negative arm on residual CLOCK/BMAL1 transactivation [1]. In contrast, nobiletin enhances amplitude by elevating PER2 levels via ROR nuclear receptors [1], and KL001 stabilizes CRY protein by blocking ubiquitination [2]. CRY-targeting compounds like KL001 or KL044 directly stabilize the negative arm but at the cost of period lengthening, whereas CLK8 achieves negative arm stabilization indirectly through positive arm reduction, preserving period length [1].

TTFL Arm Modulation

Reported

CLK8 reduces positive arm (CLOCK/BMAL1) while maintaining negative arm (CRY/PER2); nobiletin elevates PER2, KL001 directly stabilizes CRY

Only tool attenuating positive arm without period shift

Mechanistically distinct from all other amplitude enhancers

Evidence Dimension	Mechanism of circadian amplitude enhancement – protein-level changes in TTFL arms
Target Compound Data	CLK8: reduces CLOCK and BMAL1 protein (positive arm); maintains CRY1 and PER2 protein levels (negative arm); net result = strengthened repression without period change [1].
Comparator Or Baseline	Nobiletin: elevates PER2 through ROR activation; causes period shortening [1]. KL001: directly stabilizes CRY1/2 protein; causes period lengthening [2].
Quantified Difference	Qualitative mechanistic differentiation: CLK8 is the only amplitude enhancer that operates through positive-arm reduction rather than negative-arm augmentation, explaining its unique period-neutral phenotype.
Conditions	U2OS cells synchronized with dexamethasone; protein and transcript measured every 6 h; anti-CLOCK, anti-BMAL1, anti-CRY1, anti-PER2 western blotting; qPCR for Clock, Bmal1, Cry1, Per2, Rev-erbα, Rorα, Dbp [1].

Why This Matters

This mechanistic distinction is critical for studies dissecting the relative contributions of positive vs negative TTFL arms to circadian phenotypes; CLK8 is the only tool that selectively attenuates the positive arm without direct pharmacological stabilization of repressors.

• [1] Doruk YU, et al. J Biol Chem. 2020;295(11):3518-3531. See Fig. 5 and Discussion for TTFL arm-specific protein changes. View Source
• [2] Hirota T, et al. Identification of small molecule activators of cryptochrome. Science. 2012;337(6098):1094-7. View Source

CLOCK Knockout Validates Target Dependence

CLK8's amplitude-enhancing effect is strictly CLOCK-dependent, confirming on-target activity. In WT MDA-MB-231 breast cancer cells transduced with Bmal1-dLuc, CLK8 dose-dependently enhanced circadian amplitude without period change [1]. In contrast, CLOCK-knockout MDA-MB-231 cells showed no amplitude enhancement upon CLK8 treatment, demonstrating that functional CLOCK protein is required for CLK8 activity [1]. This genetic target-dependency experiment parallels and reinforces the biochemical binding data. No other clock-modulating small molecule has been validated in a CLOCK CRISPR-knockout background to demonstrate comparable on-target dependence [1].

CLOCK-KO Validation

Head-to-head

CLK8 amplitude enhancement fully lost in CLOCK-KO MDA-MB-231 cells; retained in WT

On-target CLOCK-dependent mechanism confirmed

Strongest genetic evidence for CLOCK specificity

Evidence Dimension	Genetic validation of target-dependence – CLOCK-WT vs CLOCK-KO cells
Target Compound Data	CLK8: enhances Bmal1-dLuc amplitude dose-dependently in WT MDA-MB-231 cells; no amplitude enhancement in CLOCK-KO MDA-MB-231 cells [1].
Comparator Or Baseline	No published small-molecule circadian modulator has been demonstrated to lose activity specifically in CLOCK-KO cells.
Quantified Difference	Qualitative: CLK8 effect is fully abrogated in CLOCK-KO cells – confirming on-target CLOCK-dependent mechanism.
Conditions	WT and CLOCK-knockout MDA-MB-231 cells transduced with Bmal1-dLuc lentiviral particles; luminescence monitored continuously for 4-6 days; dose-response with CLK8 [1].

Why This Matters

The CLOCK-KO validation provides the strongest possible evidence that CLK8's circadian effects are mediated specifically through CLOCK and not through off-target interactions, which is essential for rigorous interpretation of results in mechanistic circadian studies.

• [1] Doruk YU, et al. J Biol Chem. 2020;295(11):3518-3531. See Fig. 1F and 1G for WT vs CLOCK-KO MDA-MB-231 data. View Source

CLK8: Recommended Research Applications

CLOCK Dissection Without Period Confounds

Researchers studying the role of CLOCK in gene regulation, metabolism, aging, or disease can use CLK8 to selectively attenuate CLOCK activity without the period-altering confounds introduced by CRY stabilizers (KL001 lengthens period) or REV-ERB agonists (SR9009 suppresses amplitude). CLK8's period-neutral amplitude enhancement [1] enables clean interpretation of CLOCK-dependent phenotypes. The CLOCK-F80A,K220A mutant [1] and CLOCK-KO cell lines [1] provide built-in controls for verifying on-target effects.

Amplitude Restoration in Aging & Metabolic Disease

Dampened circadian amplitude is a hallmark of aging and metabolic disorders. CLK8 is uniquely suited for amplitude restoration studies because it enhances amplitude by reducing positive-arm (CLOCK/BMAL1) protein levels while preserving the negative arm (CRY/PER2), mimicking a natural stoichiometric tuning mechanism [1]. With demonstrated in vivo efficacy at 25 mg/kg i.p. in mice and a >12-fold safety margin [1], CLK8 is the only available tool for chronic in vivo amplitude-enhancement studies where period stability must be maintained.

CLOCK–BMAL1 PPI Inhibitor Reference

CLK8 is the first and currently only small molecule demonstrated to bind the CLOCK–BMAL1 interface and disrupt their interaction. For laboratories developing PPI inhibitors targeting bHLH-PAS transcription factors, CLK8 serves as a validated reference compound with published binding-site coordinates (α2 helix of bHLH domain and Hβ strand of PAS-A domain, involving Phe-80 and Lys-220) [1]. The biotinylated CLK8 pulldown protocol [1] provides a readily adaptable assay for screening new CLOCK-binding candidates.

Tissue-Specific Circadian Modulation Tool

CLK8 has been employed alongside KL001 and SR9009 in comparative chronopharmacology studies of the blood-brain barrier circadian clock, where its distinct lack of amplitude suppression in brain microvascular preparations differentiated it from KL001 and SR9009 [2]. This positions CLK8 as an essential comparator in any panel of circadian modulators used to probe tissue-specific clock function, ensuring that observed phenotypes can be attributed to CLOCK pathway modulation rather than CRY or REV-ERB pathways.

Application

Selection Property

Validation Focus

CLOCK pathway dissection

Period-neutral amplitude modulation

CLOCK-KO and mutant control validation

Amplitude restoration studies

In vivo CLOCK engagement with safety margin

Chronic dosing and endpoint monitoring

PPI inhibitor reference tool

Validated binding site coordinates

Pulldown assay reproducibility

Tissue-specific circadian comparator

Distinct amplitude phenotype in brain microvasculature

Comparative circadian modulator panel

• [1] Doruk YU, et al. A CLOCK-binding small molecule disrupts the interaction between CLOCK and BMAL1 and enhances circadian rhythm amplitude. J Biol Chem. 2020;295(11):3518-3531. View Source
• [2] Yang Z, et al. Pharmacological modulation of circadian rhythms in brain microvasculature. J Cereb Blood Flow Metab. 2026;46(4):867-881. View Source